molecular formula C6H10O4 B8693535 3-(Acetyloxy)butanoic acid CAS No. 5864-66-4

3-(Acetyloxy)butanoic acid

Cat. No.: B8693535
CAS No.: 5864-66-4
M. Wt: 146.14 g/mol
InChI Key: RVBYGWWJLVDBHM-UHFFFAOYSA-N
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Description

3-(Acetyloxy)butanoic acid is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

5864-66-4

Molecular Formula

C6H10O4

Molecular Weight

146.14 g/mol

IUPAC Name

3-acetyloxybutanoic acid

InChI

InChI=1S/C6H10O4/c1-4(3-6(8)9)10-5(2)7/h4H,3H2,1-2H3,(H,8,9)

InChI Key

RVBYGWWJLVDBHM-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)O)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a liquid mixture comprising 15 ml of water, 15 ml of ethanol and sodium hydroxide was dissolved 4.0 of ethyl (R)-β-hydroxybutanoate, and the solution was refluxed under heating, cooled and passed through an ion exchange resin (Amberlite1/2 IR-120B). The solvent was removed under a reduced pressure, 10 ml of anhydrous pyridine and 3 ml of anhydrous acetic acid were added to the residue, and the mixture was stirred at room temperature overnight. Dilute hydrochloric acid was added to the reaction liquid to adjust the pH value to 1, and the reaction liquid was saturated with sodium chloride and extracted with chloroform. The extract was washed with a saturated aqueous sodium chloride solution and dehydrated on magnesium sulfate. Then, chloroform was removed under a reduced pressure to obtain 3.6 g of the intended compound having [α]24 of -5.7°.
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